The Discovery and Synthesis of BAY-293: A Potent Inhibitor of the SOS1-KRAS Interaction
The Discovery and Synthesis of BAY-293: A Potent Inhibitor of the SOS1-KRAS Interaction
A Technical Guide for Researchers and Drug Development Professionals
Abstract
Son of Sevenless 1 (SOS1) is a critical guanine nucleotide exchange factor (GEF) that facilitates the activation of RAS proteins, pivotal signaling nodes that are frequently mutated in human cancers. The development of small molecule inhibitors targeting the SOS1-KRAS protein-protein interaction represents a promising therapeutic strategy for treating RAS-driven malignancies. This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of BAY-293 (also known as compound 23), a potent and selective SOS1 inhibitor. Detailed experimental protocols for key assays and visualizations of the relevant signaling pathways are presented to facilitate further research and development in this area.
Introduction: Targeting the SOS1-KRAS Axis
The RAS family of small GTPases (KRAS, HRAS, and NRAS) act as molecular switches, cycling between an inactive GDP-bound state and an active GTP-bound state. This transition is catalyzed by GEFs, with SOS1 being a primary activator of KRAS. In its active state, RAS engages downstream effector pathways, such as the RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, to drive cellular proliferation, survival, and differentiation.[1] Oncogenic mutations in RAS impair its intrinsic GTPase activity, leading to a constitutively active state and uncontrolled downstream signaling, a hallmark of many cancers.[2]
Direct inhibition of mutant KRAS has proven challenging. An alternative and compelling strategy is to prevent its activation by targeting the interaction with SOS1. This approach is attractive as it is applicable to various KRAS mutant forms and may also be effective in tumors where wild-type KRAS is hyperactivated. BAY-293 emerged from a drug discovery campaign aimed at identifying small molecules that disrupt the SOS1-KRAS interaction.
Discovery of BAY-293
The discovery of BAY-293 was the result of a dual approach combining high-throughput screening (HTS) and fragment-based screening. The HTS campaign utilized a miniaturized enzymatic assay to quantify the SOS1-mediated loading of a fluorescently labeled GTP analog onto KRASG12C. This led to the identification of initial hits with a quinazoline core structure.
Structure-activity relationship (SAR) studies revealed the importance of a methoxy substitution at the 6-position of the quinazoline core for inhibitory activity. Further optimization of the substituents on the quinazoline scaffold, guided by structural biology, ultimately led to the identification of BAY-293 as a potent inhibitor of the SOS1-KRAS interaction.
Synthesis of BAY-293
A potential synthetic approach is outlined below:
Step 1: Synthesis of the 4-chloro-6,7-dimethoxy-2-methylquinazoline intermediate. This can be achieved through a multi-step process starting from 3,4-dimethoxyaniline. The aniline is first acylated, followed by cyclization to form the quinazolinone ring. Chlorination of the 4-position of the quinazolinone would then yield the desired 4-chloro intermediate.
Step 2: Synthesis of the (R)-1-(4-(2-((methylamino)methyl)phenyl)thiophen-2-yl)ethan-1-amine side chain. This complex side chain would likely be prepared in a separate multi-step synthesis.
Step 3: Nucleophilic aromatic substitution. The final step would involve the coupling of the 4-chloro-6,7-dimethoxy-2-methylquinazoline with the synthesized side-chain amine via a nucleophilic aromatic substitution reaction to yield BAY-293.
Mechanism of Action
BAY-293 functions by directly binding to a pocket on the catalytic domain of SOS1, thereby sterically hindering its interaction with KRAS. This prevents SOS1 from catalyzing the exchange of GDP for GTP on KRAS, effectively locking KRAS in its inactive state. By inhibiting the formation of the active KRAS-GTP complex, BAY-293 blocks downstream signaling through the MAPK and PI3K-AKT pathways, leading to reduced cell proliferation and survival in KRAS-dependent cancer cells.[3]
The signaling pathway affected by BAY-293 is illustrated in the following diagram:
Caption: Mechanism of action of BAY-293 in the RAS/MAPK signaling pathway.
Quantitative Data
The potency and cellular activity of BAY-293 have been characterized in various assays. A summary of the key quantitative data is presented in the tables below.
Table 1: Biochemical Activity of BAY-293
| Assay | Target | IC50 (nM) | Reference |
| KRAS-SOS1 Interaction (HTRF) | SOS1 | 21 |
Table 2: Cellular Activity of BAY-293
| Cell Line | KRAS Status | Assay | IC50 (nM) | Reference |
| K-562 | Wild-type | Antiproliferation | 1090 | |
| MOLM-13 | Wild-type | Antiproliferation | 995 | [3] |
| NCI-H358 | G12C | Antiproliferation | 3480 | [3] |
| Calu-1 | G12C | Antiproliferation | 3190 | [3] |
| BxPC3 | Wild-type | Antiproliferation | 2070 | [4] |
| MIA PaCa-2 | G12C | Antiproliferation | 2900 | [4] |
| AsPC-1 | G12D | Antiproliferation | 3160 | [4] |
| K-562 | Wild-type | pERK Inhibition | Submicromolar | [3] |
| NCI-H358 | G12C | pERK Inhibition | ~50% reduction |
Experimental Protocols
Detailed methodologies for the key experiments used to characterize BAY-293 are provided below.
KRAS-SOS1 Interaction Homogeneous Time-Resolved Fluorescence (HTRF) Assay
This assay quantifies the ability of a compound to disrupt the interaction between KRAS and SOS1.
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Materials:
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Tagged recombinant human KRAS (e.g., GST-tagged) and SOS1 (e.g., His-tagged) proteins.
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HTRF donor (e.g., anti-GST antibody labeled with Europium cryptate) and acceptor (e.g., anti-His antibody labeled with XL665) reagents.
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GTPγS (a non-hydrolyzable GTP analog).
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Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1 mM DTT, 0.01% BSA).
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384-well low-volume white microplates.
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HTRF-compatible plate reader.
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Procedure:
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Prepare serial dilutions of BAY-293 in DMSO and then dilute in assay buffer.
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In a 384-well plate, add the compound dilutions.
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Add a pre-mixed solution of KRAS protein and GTPγS to all wells.
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Add the SOS1 protein to all wells.
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Add the HTRF donor and acceptor antibody mixture to all wells.
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Incubate the plate at room temperature for 2 hours, protected from light.
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Read the plate on an HTRF-compatible reader, measuring fluorescence emission at 620 nm (donor) and 665 nm (acceptor) following excitation at 320 nm.
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Calculate the HTRF ratio (665 nm / 620 nm * 10,000) and plot against the compound concentration to determine the IC50 value.
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The workflow for the HTRF assay is depicted below:
References
- 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
- 2. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading - PMC [pmc.ncbi.nlm.nih.gov]
- 3. CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline - Google Patents [patents.google.com]
- 4. Novel N-(3-ethynyl Phenyl)-6,7-bis(2-methoxyethoxy)Quinazoline-4-amine Derivatives: Synthesis, Characterization, Anti-cancer Activity, In-silico and DFT Studies - Dash - Anti-Cancer Agents in Medicinal Chemistry [journals.eco-vector.com]
